Cas no 2248353-04-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyl-1,2-oxazol-3-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyl-1,2-oxazol-3-yl)propanoate
• CAS No: 2248353-04-8
• MF: C₁₅H₁₂N₂O₅
• MW: 300.266183853149
• CID: 6080568
• PubChem ID: 165730106
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyl-1,2-oxazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyl-1,2-oxazol-3-yl)propanoate
• 2248353-04-8
• EN300-6514771

• Inchi： 1S/C15H12N2O5/c1-9-8-10(16-21-9)6-7-13(18)22-17-14(19)11-4-2-3-5-12(11)15(17)20/h2-5,8H,6-7H2,1H3
• InChI Key： GXNZACUDOKEKFZ-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=C(C)ON=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 300.07462149g/mol
• Monoisotopic Mass: 300.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyl-1,2-oxazol-3-yl)propanoate

Compound CAS No. 2248353-04-8: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyl-1,2-oxazol-3-yl)propanoate

The compound with CAS No. 2248353-04-8, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-methyl-1,2-oxazol-3-yl)propanoate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a 1H-pyrrolidinone ring fused with an isoindole moiety and a substituted oxazole group. These structural elements contribute to its exceptional chemical stability and reactivity, making it a valuable component in various synthetic processes.

Recent studies have highlighted the potential of this compound in the development of advanced materials with tailored electronic properties. For instance, researchers have explored its role in the synthesis of high-performance polymers and organic semiconductors. The incorporation of the oxazole group into the molecular structure has been shown to enhance the compound's ability to participate in π-conjugation, which is critical for achieving desirable electronic characteristics in these materials.

In addition to its applications in materials science, this compound has also been investigated for its potential in drug discovery. The isoindole core, a well-known scaffold in medicinal chemistry, has been linked to various pharmacological activities, including antimicrobial, antioxidant, and anti-inflammatory properties. Recent findings suggest that this compound may serve as a promising lead for the development of novel therapeutic agents targeting chronic inflammatory diseases.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylium 3-(5-methylbenzoxazolyl)propanoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Key steps include the formation of the isoindole ring system through cyclization reactions and the subsequent functionalization of the oxazole group to achieve the desired substitution pattern. The optimization of reaction conditions has been crucial in ensuring high yields and maintaining the integrity of the sensitive functional groups.

From an environmental standpoint, this compound demonstrates a favorable profile due to its low toxicity and biodegradability. These attributes make it an attractive candidate for use in green chemistry applications, where minimizing environmental impact is a primary concern. Ongoing research is focused on exploring its potential as a building block for eco-friendly materials and sustainable chemical processes.

In conclusion, the compound with CAS No. 2248353-04-8 represents a significant advancement in modern organic chemistry. Its versatile structure and unique properties position it as a valuable tool in both academic research and industrial applications. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in shaping the future of materials science and drug discovery.